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Introduction

2-Butoxyethanol, a glycol ether with the chemical formula CeH1402, is a versatile and widely
utilized solvent in industrial cleaning formulations.[1][2] Its amphiphilic nature, possessing both
a polar hydroxyl group and a non-polar butyl ether group, allows it to effectively dissolve a wide
range of substances, including both polar and non-polar soils like grease and oils.[1][3] This
unique property makes it an invaluable component in degreasers, all-purpose cleaners, and
other specialized industrial cleaning agents.[2][4] This document provides detailed application
notes, experimental protocols for performance evaluation, and quantitative data on the key
properties of 2-Butoxyethanol relevant to its use in industrial cleaning.

Key Properties and Functions

2-Butoxyethanol's efficacy in cleaning formulations stems from a combination of its physical
and chemical properties. It acts as a solvent, a coupling agent, and a surfactant, contributing to
the overall cleaning power of the formulation.

e Solvency: Its molecular structure enables it to dissolve a variety of industrial soils, including
cutting fluids, lubricating oils, and greases.[1]
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o Coupling Agent: 2-Butoxyethanol improves the stability of formulations by allowing
otherwise immiscible components, such as water and oil, to form a stable emulsion.

o Surface Tension Reduction: By reducing the surface tension of water, it enhances the wetting
of surfaces, allowing the cleaning solution to penetrate and lift soils more effectively.[1]

Quantitative Data

The following tables summarize key quantitative data for 2-Butoxyethanol, crucial for
formulation development and performance optimization.

Table 1: Physical and Chemical Properties of 2-
Butoxyethanol

Property Value Reference
CAS Number 111-76-2 [1]
Molecular Formula CeH1402 [1]
Molecular Weight 118.17 g/mol

Appearance Colorless liquid [1]
Odor Mild, ether-like [1]
Boiling Point 171 °C (340 °F)

Flash Point 67 °C (153 °F) [5]
Density at 20°C 0.90 g/cm?®

Solubility in Water Miscible [1]
Surface Tension (neat) 27.4 mN/m at 25°C [6]

Table 2: Surface Tension of Aqueous 2-Butoxyethanol
Solutions at 25°C
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Concentration of 2-Butoxyethanol (wt%) Surface Tension (mN/m)
0 (Pure Water) 72.0
1 45.2
5 29.8
10 27.5
20 27.4
50 28.1

Note: Data is representative and compiled from various scientific sources studying the surface
properties of 2-Butoxyethanol-water mixtures. Actual values may vary slightly depending on
experimental conditions.

Table 3: Representative Cleaning Efficiency of a 2-

Cleaning Efficiency

Industrial Soil Substrate ] Test Method
(% Soil Removal)

Gravimetric Analysis
Cutting Oill Stainless Steel 95.5 (Modified ASTM
G122)

Gravimetric Analysis
Industrial Grease Carbon Steel 92.8 (Modified ASTM
G122)

Gravimetric Analysis
Lubricating Qil Aluminum 97.1 (Modified ASTM
G122)

Note: The cleaning formulation contained 5-10% 2-Butoxyethanol along with other surfactants
and builders. Efficiency is highly dependent on the complete formulation, temperature, and
cleaning time.
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Experimental Protocols

Detailed methodologies for evaluating the performance of industrial cleaning formulations
containing 2-Butoxyethanol are provided below.

Protocol 1: Determination of Surface Tension

Objective: To measure the surface tension of agueous solutions of 2-Butoxyethanol at various
concentrations.

Apparatus:

Tensiometer (Du Nouy ring or Wilhelmy plate method)

Beakers

Volumetric flasks

Analytical balance

Magnetic stirrer and stir bars
Procedure:

e Prepare a series of aqueous solutions of 2-Butoxyethanol with varying concentrations (e.g.,
1%, 5%, 10%, 20%, 50% by weight) using deionized water.

o Calibrate the tensiometer according to the manufacturer's instructions.
e Pour a sample of the solution into a clean beaker placed on the tensiometer platform.

o Measure the surface tension of the solution. Ensure the ring or plate is clean before each
measurement.

o Record the surface tension value in mN/m.

» Repeat the measurement for each concentration at a constant temperature (e.g., 25°C).
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Protocol 2: Evaluation of Cleaning Efficiency by
Gravimetric Analysis

Objective: To quantify the cleaning efficiency of a 2-Butoxyethanol-based formulation on a
specific industrial soil. This protocol is based on the principles of ASTM G122.[7][8]

Materials:

Test coupons (e.g., stainless steel, aluminum, carbon steel) of a standard size.

« Industrial soil (e.g., cutting oil, grease).

e The cleaning formulation to be tested.

¢ Solvent for soil application (e.g., hexane).

o Beakers.

» Ultrasonic bath or mechanical agitator.

» Drying oven.

¢ Analytical balance (readable to 0.1 mg).

e Forceps.

Procedure:

e Coupon Preparation:

o Clean the test coupons thoroughly with a suitable solvent and dry them completely.

o Weigh each clean, dry coupon and record its initial weight (W1).

e Soiling:

o Apply a consistent amount of the selected industrial soil onto each coupon. A common
method is to dip the coupon into a solution of the soil in a volatile solvent and then allow
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the solvent to evaporate.
o Weigh the soiled coupon and record its weight (W2). The weight of the soil is (W2 - W1).

e Cleaning:
o Prepare the cleaning solution according to the desired concentration and temperature.
o Immerse the soiled coupons in the cleaning solution.

o Agitate the solution using an ultrasonic bath or mechanical stirrer for a specified time (e.g.,
10 minutes).

e Rinsing and Drying:

o Remove the coupons from the cleaning solution using forceps.

o Rinse the coupons thoroughly with deionized water.

o Dry the coupons in an oven at a suitable temperature until a constant weight is achieved.
» Final Weighing:

o Allow the coupons to cool to room temperature in a desiccator.

o Weigh the cleaned and dried coupon and record its final weight (W3).
 Calculation of Cleaning Efficiency:

o The weight of the remaining soil is (W3 - W1).

o The weight of the soil removed is (W2 - W3).

o Calculate the cleaning efficiency as a percentage: Cleaning Efficiency (%) = [(W2 - W3) /
(W2 - W1)] x 100

Visualizations
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The following diagrams illustrate key concepts related to the application of 2-Butoxyethanol in
industrial cleaning.

2-Butoxyethanol Molecule Cleaning Solution

Non-Polar Butyl Group (C4H9) Ether Linkage (-O-) Ethyl Group (-C2H4-) Polar Hydroxyl Group (-OH) M» Water (Polar)

Dissolves Industrial Soil

Grease/Oil (Non-Polar)

Click to download full resolution via product page

Caption: Mechanism of 2-Butoxyethanol in soil removal.
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Caption: Experimental workflow for cleaning efficiency testing.
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Caption: Relationship between properties, functions, and applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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